N1-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(3-ethoxypropyl)oxalamide

• IUPAC Name: N'-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(3-ethoxypropyl)oxamide
• InChI: InChI=1S/C18H22N4O5S/c1-2-27-10-6-9-19-17(23)18(24)20-16-14-11-28(25,26)12-15(14)21-22(16)13-7-4-3-5-8-13/h3-5,7-8H,2,6,9-12H2,1H3,(H,19,23)(H,20,24)
• InChI Key: MLFPEEHOHFQUGP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=CC=C3
• Molecular Formula: C18H22N4O5S
• Molecular Weight: 406.5 g/mol

Description

N1-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(3-ethoxypropyl)oxalamide is a useful research compound. Its molecular formula is C18H22N4O5S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Evaluation of Pyrazole Derivatives Research has focused on evaluating the computational and pharmacological potential of pyrazole derivatives, including their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. For example, compounds have been investigated for their binding affinity against targets like epidermal growth factor receptor (EGFR), tubulin, and enzymes such as cyclooxygenase-2 (COX-2) and 5-lypoxygenase (5-LOX). These studies have demonstrated the versatility of pyrazole derivatives in addressing a range of biological targets and conditions, indicating their potential for therapeutic applications (Faheem, 2018).

Antitumor Activities of Pyrazole-Thiazole Derivatives A series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has been synthesized and evaluated for their anti-tumor activities. These compounds have shown promising results against hepatocellular carcinoma cell lines, revealing the significant antitumor potential of pyrazole-based derivatives and their applicability in cancer therapy (Gomha, Edrees, & Altalbawy, 2016).

Anti-HIV and Herbicidal Activities Research into N′-(1-(aryl)ethylidene) pyrazole derivatives has revealed their potent anti-HIV activities, with certain compounds displaying significant efficacy in inhibiting the human immunodeficiency virus type 1 (HIV-1). Additionally, pyrazole benzophenone derivatives have been designed and synthesized, exhibiting good herbicidal activity, which illustrates the diverse applications of pyrazole derivatives beyond medicinal chemistry into agricultural sciences (Aslam et al., 2014) (Fu et al., 2017).